Cas no 3383-21-9 (3,5-Di-tert-butyl-o-benzoquinone)

3,5-Di-tert-butyl-o-benzoquinone is a substituted benzoquinone derivative characterized by its sterically hindered tert-butyl groups at the 3 and 5 positions. This compound is commonly utilized as an intermediate in organic synthesis and as a redox-active ligand in coordination chemistry. Its high stability, attributed to the electron-donating and steric effects of the tert-butyl substituents, makes it suitable for applications in catalytic systems and as a building block for functional materials. The compound's well-defined redox properties and resistance to polymerization under standard conditions further enhance its utility in research and industrial processes. It is typically handled under inert conditions due to its sensitivity to air and moisture.

3,5-Di-tert-butyl-o-benzoquinone structure

3383-21-9 structure

Product Name:3,5-Di-tert-butyl-o-benzoquinone

CAS No:3383-21-9

MF:C₁₄H₂₀O₂

MW:220.307404518127

MDL:MFCD00001647

CID:84726

PubChem ID:24849680

Update Time:2025-05-23

3,5-Di-tert-butyl-o-benzoquinone Chemical and Physical Properties

Names and Identifiers

- 3,5-Di-tert-butyl-o-benzoquinone
- Dibutylbenzoquinone
- 3,5-Di-tert-butyl-1,2-benzoquinone
- 3,5-Cyclohexadiene-1,2-dione,3,5-bis(1,1-dimethylethyl)-
- 3,5-Di-tert-butylbenzo-1,2-quinone
- 3,5-ditert-butylcyclohexa-3,5-diene-1,2-dione
- 3,5-di-t-butyl-o-benzoquinone
- 3,5-Ditert-butylbenzo-1,2-quinone
- o-Benzoquinone,3,5-di-tert-butyl
- PD181128
- 3,5-Ditert-butylbenzo-1,2-quinone #
- NSC 149061
- NS00029551
- SY049535
- BDBM22775
- AS-60966
- 3,5-Ditert-butyl-quinone
- 3383-21-9
- 3,5-Di-tert-butyl-o-benzoquinone, 98%
- D86498
- 3,5-di-tert-Butyl-ortho-benzoquinone
- 3,5-di(tert-butyl)benzo-1,2-quinone
- DTXSID70187478
- 3,5-di-t-butyl-1,2-dioxobenzene
- MLS000699499
- EINECS 222-189-0
- 3,5-Cyclohexadiene-1,2-dione, 3,5-bis(1,1-dimethylethyl)-
- 3,5-Di-tert-butyl-o-quinone
- o-Benzoquinone,5-di-tert-butyl-
- AKOS001667084
- cid_76915
- SCHEMBL396841
- NSC149061
- NCGC00247199-01
- 3,5-di-tert-butylcyclohexa-3,5-diene-1,2-dione
- NSC-149061
- AH-188/25003063
- o-Benzoquinone, 3,5-di-tert-butyl-
- J-511242
- SMR000226412
- MFCD00001647
- InChI=1/C14H20O2/c1-13(2,3)9-7-10(14(4,5)6)12(16)11(15)8-9/h7-8H,1-6H
- CHEMBL365161
- 3,2-dione, 3,5-bis(1,1-dimethylethyl)-
- 3,5-di-t-butyl-1,2-benzoquinone
- FT-0614738
- HMS2618F24
- 3,5-ditert-butyl-[1,2]benzoquinone
- CS-0095759
- D2430
- ALBB-029895
- MDL： MFCD00001647
- Inchi： 1S/C14H20O2/c1-13(2,3)9-7-10(14(4,5)6)12(16)11(15)8-9/h7-8H,1-6H3
- InChI Key： NOUZOVBGCDDMSX-UHFFFAOYSA-N
- SMILES： O=C1C(C=C(C=C1C(C)(C)C)C(C)(C)C)=O
- BRN： 2047944

Computed Properties

Exact Mass: 220.14600
Monoisotopic Mass: 220.146
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 395
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.3
Topological Polar Surface Area: 34.1A^2

Experimental Properties

Color/Form: Dark red crystal
Density: 1.0106 (rough estimate)
Melting Point: 112-114 °C (lit.)
Boiling Point: 321.25°C (rough estimate)
Flash Point: 120.6°C
Refractive Index: 1.4970 (estimate)
Stability/Shelf Life: Stable. Incompatible with reducing agents, strong oxidizing agents.
PSA: 34.14000
LogP: 3.08320
Solubility: Insoluble

3,5-Di-tert-butyl-o-benzoquinone Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S22-S24/25
Hazardous Material Identification：
Safety Term：S24/25
Risk Phrases：R36/37/38

3,5-Di-tert-butyl-o-benzoquinone Customs Data

HS CODE：2914690090
Customs Data：

China Customs Code:
2914690090

Overview:

2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Summary:

2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3,5-Di-tert-butyl-o-benzoquinone Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	D2430-25g	3,5-Di-tert-butyl-o-benzoquinone	3383-21-9	98.0%(GC)	25g	￥1855.0	2022-05-30
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Chemenu	CM161931-25g	3,5-Di-tert-butylbenzo-1,2-quinone	3383-21-9	97%	25g	$***	2023-05-30
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3,5-Di-tert-butyl-o-benzoquinone Production Method

3,5-Di-tert-butyl-o-benzoquinone Suppliers

SHANG HAI RONG AO Biotechnology Co., Ltd.

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(CAS:3383-21-9)3,5-Cyclohexadiene-1,2-dione,3,5-bis(1,1-dimethylethyl)

Order Number:RA004

Stock Status:in Stock

Quantity:1kg

Purity:99%

Pricing Information Last Updated:Wednesday, 23 July 2025 09:38

Price ($):450

Email:shrongao@163.com

Amadis Chemical Company Limited

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Audited Supplier

(CAS:3383-21-9)3,5-Di-tert-butyl-o-benzoquinone

Order Number:A1204144

Stock Status:in Stock

Quantity:25g/100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:52

Price ($):193.0/609.0

Email:sales@amadischem.com

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3,5-Di-tert-butyl-o-benzoquinone Related Literature

1. A non-covalent complex based on catechol–benzoxazole moieties: electrochemical synthesis and characterization

Hamid Salehzadeh,Davood Nematollahi RSC Adv. 2014 4 24207
2. A novel 1,3,5-triaminocyclohexane-based tripodal ligand forms a unique tetra(pyrazolate)-bridged tricopper(ii) core: solution equilibrium, structure and catecholase activity

Attila Szorcsik,Ferenc Matyuska,Attila Bényei,Nóra V. Nagy,Róbert K. Szilágyi,Tamás Gajda Dalton Trans. 2016 45 14998
3. Cu(ii) complexes of a tridentate N,N,O-donor Schiff base of pyridoxal: synthesis, X-ray structures, DNA-binding properties and catecholase activity

Satyajit Mondal,Moumita Chakraborty,Antu Mondal,Bholanath Pakhira,Alexander J. Blake,Ekkehard Sinn,Shyamal Kumar Chattopadhyay New J. Chem. 2018 42 9588
4. A new heteropentacyclic system via coupling sterically crowded o-benzoquinone with o-phenylenediamines

Eugeny Ivakhnenko,Vasily Malay,Oleg Demidov,Pavel Knyazev,Nadezhda Makarova,Vladimir Minkin Org. Biomol. Chem. 2023 21 621
5. Reinvestigation of a former concerted proton-electron transfer (CPET), the reduction of a hydrogen-bonded complex between a proton donor and the anion radical of 3,5-di-tert-butyl-1,2-benzoquinone

Dennis H. Evans,Alice René Phys. Chem. Chem. Phys. 2012 14 4844

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Recommended suppliers

SHANG HAI RONG AO Biotechnology Co., Ltd.

(CAS:3383-21-9)3,5-Cyclohexadiene-1,2-dione,3,5-bis(1,1-dimethylethyl)

Purity:99%

Quantity:1kg

Price ($):450

Amadis Chemical Company Limited

(CAS:3383-21-9)3,5-Di-tert-butyl-o-benzoquinone

Purity:99%/99%

Quantity:25g/100g

Price ($):193.0/609.0

Cas no 3383-21-9 (3,5-Di-tert-butyl-o-benzoquinone)

3,5-Di-tert-butyl-o-benzoquinone Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,5-Di-tert-butyl-o-benzoquinone Security Information

3,5-Di-tert-butyl-o-benzoquinone Customs Data

China Customs Code:

Overview:

Summary:

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3,5-Di-tert-butyl-o-benzoquinone Production Method

3,5-Di-tert-butyl-o-benzoquinone Suppliers

3,5-Di-tert-butyl-o-benzoquinone Related Literature

Related Categories

3383-21-9 (3,5-Di-tert-butyl-o-benzoquinone) Related Products